Cas no 840520-13-0 (L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl-)

L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl- structure

840520-13-0 structure

Product Name:L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl-

CAS No:840520-13-0

MF:C_₁₂₀H_₁₇₇N_₃₅O_₃₇

MW:

CID:1818936

Update Time:2023-03-23

Chemical and Physical Properties
Related Products

L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl- Chemical and Physical Properties

Names and Identifiers

- L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl-

L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl- Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

840520-13-0 (L-Lysine,L-seryl-L-glutaminyl-L-threonyl-L-seryl-L-glutaminyl-L-asparaginyl-L-seryl-L-histidyl-L-phenylalanyl-L-alanyl-L-valyl-L-leucyl-L-tryptophyl-L-tyrosyl-L-valyl-L-histidyl-L-lysyl-L-prolyl-L-seryl-L-a-aspartyl-L-alanyl-L-asparaginylglycyl-) Related Products

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